8-Methylnaphthalen-2-amine
Overview
Description
8-Methylnaphthalen-2-amine is a chemical compound with the molecular formula C11H11N and a molecular weight of 157.216. It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of 8-Methylnaphthalen-2-amine consists of a naphthalene ring, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings, with an amine group (-NH2) attached to the 2nd carbon and a methyl group (-CH3) attached to the 8th carbon .Scientific Research Applications
Organic Synthesis
8-Methylnaphthalen-2-amine serves as a versatile building block in organic synthesis. It’s used in the formation of C–N bonds, which are pivotal in creating a wide range of organic compounds. For instance, it’s involved in hydroamination reactions, where amines are directly added to alkenes, forming a bond without the need for metal catalysts . This method is particularly valuable for synthesizing pharmaceutical intermediates and fine chemicals.
Pharmaceutical Research
In pharmaceutical research, 8-Methylnaphthalen-2-amine is utilized in the synthesis of various drug molecules. It’s a key intermediate in the development of compounds with potential therapeutic applications. Its role in the creation of novel small-molecule drugs is significant, especially in the areas of cancer treatment, where precision in molecular design is crucial .
Material Science
The compound finds applications in material science, particularly in the development of new materials with specific electronic or optical properties. It can be used to synthesize naphthalene-based polymers or small molecules that exhibit unique characteristics suitable for electronic devices .
Environmental Studies
8-Methylnaphthalen-2-amine is also studied for its environmental impact. Research includes examining its behavior in various ecosystems and its potential as a green alternative in chemical reactions. Its use in metal-free C–N bond formation is an example of environmentally friendly chemistry practices .
Biochemistry
In biochemistry, 8-Methylnaphthalen-2-amine is explored for its interactions with biological molecules. It may be used to study protein-ligand interactions or as a probe in understanding the biochemical pathways within cells. Its derivatives could serve as markers or reporters in complex biological systems .
Industrial Uses
Industrially, 8-Methylnaphthalen-2-amine is employed in the synthesis of dyes, pigments, and other naphthalene derivatives. Its chemical properties make it a valuable intermediate in the manufacture of various industrial products .
Future Directions
properties
IUPAC Name |
8-methylnaphthalen-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N/c1-8-3-2-4-9-5-6-10(12)7-11(8)9/h2-7H,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPFAGBUMADOCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(C=CC2=CC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10704769 |
Source
|
| Record name | 8-Methylnaphthalen-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10704769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
116530-26-8 |
Source
|
| Record name | 8-Methyl-2-naphthalenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=116530-26-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Methylnaphthalen-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10704769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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